Cas no 301343-50-0 (2-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-4-methylpentanoic acid)

• Product Name: 2-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-4-methylpentanoic acid
• CAS No: 301343-50-0
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• CID: 6010237
• PubChem ID: 5913347
• Update Time: 2025-08-04

2-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-4-methylpentanoic acid
• 2-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-4-methylpentanoic acid
• SR-01000014240
• SR-01000014240-1
• (E)-2-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-4-methylpentanoic acid
• F1691-1254
• 301343-50-0
• AKOS002200911
• 2-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-4-methylpentanoic acid
• AKOS016136924

• Inchi： 1S/C14H15NO4S2/c1-8(2)6-10(13(17)18)15-12(16)11(21-14(15)20)7-9-4-3-5-19-9/h3-5,7-8,10H,6H2,1-2H3,(H,17,18)/b11-7+
• InChI Key： VMDVEVOKSMZOLJ-YRNVUSSQSA-N
• SMILES： S1/C(=C(\[H])/C2=C([H])C([H])=C([H])O2)/C(N(C1=S)C([H])(C(=O)O[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 325.04425031g/mol
• Monoisotopic Mass: 325.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 128Ų

Additional information on 2-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-4-methylpentanoic acid

2-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-4-methylpentanoic acid: A Comprehensive Overview

The compound 2-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-4-methylpentanoic acid (CAS No: 301343-50-0) is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material science, and catalysis. Recent studies have highlighted its role in modulating cellular pathways and its potential as a scaffold for developing novel therapeutic agents.

The molecular structure of 2-(5E)-5-(furan-2-yl)methylidene is characterized by a thiazolidinone ring system, which is a key structural motif in many bioactive compounds. The presence of the furan group introduces aromaticity and enhances the molecule's stability, while the sulfanylidene group contributes to its reactivity and selectivity in chemical reactions. The 4-methylpentanoic acid moiety adds hydrophobicity, which is crucial for membrane permeability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the thiazolidinone ring exhibits significant conjugation, which influences its electronic properties and reactivity. This insight has been instrumental in designing new synthetic routes for this compound, leveraging its inherent stability and reactivity.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitutions, condensations, and oxidations. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing reaction times and increasing yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the furan group into the molecule with high precision.

The biological activity of 2-(5E)-5-(furan) has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, studies on its interaction with cellular receptors have provided valuable insights into its mechanism of action, paving the way for its use in treating chronic inflammatory diseases.

Another area of interest is the application of this compound in material science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

In conclusion, 2-(5E)-5-(furan) represents a versatile molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and biology.